Cas no 170571-01-4 (Celecoxib Carboxylic Acid)

Celecoxib Carboxylic Acid structure
Celecoxib Carboxylic Acid structure
Product Name:Celecoxib Carboxylic Acid
CAS No:170571-01-4
MF:C17H12F3N3O4S
MW:411.355093002319
CID:139270
PubChem ID:10047220
Update Time:2025-04-19

Celecoxib Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[1-[4-(aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
    • CELECOXIB CARBOXYLIC ACID
    • 4-[2-(4-sulfamoylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzoic acid
    • CELEBREX CARBOXYLIC ACID
    • 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid
    • Celecoxib metabolite M2
    • UNII-EQJ1364UKF
    • Carboxylic acid celecoxib
    • 4-[5-(4-Carboxyphenyl)-3-trifluoromethyl-1H-pyrazol-1-yl]benzene sulfon amide
    • 4-[2-(4-sulamoylphenyl)-5-(triluoromethyl)pyrazol-3-yl]benzoic acid
    • FT-0664445
    • SCHEMBL6342903
    • Q27277309
    • AKOS030255951
    • 4-(1-(4-(Aminosulfonyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzoic acid
    • Celecoxib Carboxylic Acid (4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid)
    • BDBM50057540
    • AS-6154
    • 170571-01-4
    • 4-(1-(4-Sulfamoylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzoic acid
    • CARBOXYLIC ACID METABOLITE OF CELECOXIB
    • 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid; Celecoxib Carboxylic Acid
    • EQJ1364UKF
    • CHEMBL743
    • 4-[2-(4-Sulfamoyl-phenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]-benzoic acid
    • J-010632
    • A905939
    • 4-[1-(4-(Aminosulfonyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid
    • NS00040586
    • CHEBI:176769
    • DTXSID40434744
    • BCP33283
    • HY-134234
    • CS-0140435
    • 4-[1-[4-(Aminosulfonyl)phenyl]-3- (trifluoromethyl)-1H-pyrazol-5- yl]benzoic Acid
    • G76879
    • DB-262827
    • 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]-benzoic acid
    • Celecoxib Carboxylic Acid
    • Inchi: 1S/C17H12F3N3O4S/c18-17(19,20)15-9-14(10-1-3-11(4-2-10)16(24)25)23(22-15)12-5-7-13(8-6-12)28(21,26)27/h1-9H,(H,24,25)(H2,21,26,27)
    • InChI Key: WTHNOVFEXONZMI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC(C(=O)O)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 411.05000
  • Monoisotopic Mass: 411.05006153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 237-239°C
  • Boiling Point: 612.122°C at 760 mmHg
  • Flash Point: 324°C
  • Refractive Index: 1.635
  • Solubility: Almost insoluble (0.041 g/l) (25 º C),
  • PSA: 123.66000
  • LogP: 4.68480

Celecoxib Carboxylic Acid Security Information

Celecoxib Carboxylic Acid Pricemore >>

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